Cas no 2680861-92-9 (tert-butyl N-benzyl-N-(3-hydroxyoxolan-3-yl)methylcarbamate)

• Product Name: tert-butyl N-benzyl-N-(3-hydroxyoxolan-3-yl)methylcarbamate
• CAS No: 2680861-92-9
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 5665431
• PubChem ID: 165914390
• Update Time: 2025-10-10

tert-butyl N-benzyl-N-(3-hydroxyoxolan-3-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-benzyl-N-[(3-hydroxyoxolan-3-yl)methyl]carbamate
• EN300-27718577
• 2680861-92-9
• tert-butyl N-benzyl-N-(3-hydroxyoxolan-3-yl)methylcarbamate

• Inchi： 1S/C17H25NO4/c1-16(2,3)22-15(19)18(11-14-7-5-4-6-8-14)12-17(20)9-10-21-13-17/h4-8,20H,9-13H2,1-3H3
• InChI Key： UWHOFNRVHOTLNL-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(CN(C(=O)OC(C)(C)C)CC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 307.17835828g/mol
• Monoisotopic Mass: 307.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl N-benzyl-N-(3-hydroxyoxolan-3-yl)methylcarbamate

Professional Introduction to Compound with CAS No. 2680861-92-9 and Product Name: *tert-butyl N-benzyl-N-(3-hydroxyoxolan-3-yl)methylcarbamate*

The compound with the CAS number 2680861-92-9 and the product name tert-butyl N-benzyl-N-(3-hydroxyoxolan-3-yl)methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The synthesis and characterization of this molecule have been meticulously studied, revealing its significance in the development of novel therapeutic agents.

The structure of tert-butyl N-benzyl-N-(3-hydroxyoxolan-3-yl)methylcarbamate incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of a carbamate moiety linked to a benzyl group and a 3-hydroxyoxolan-3-yl substituent creates a versatile scaffold for further chemical modifications. This architecture is particularly interesting because it allows for the exploration of various pharmacophores, which are essential for designing molecules with specific biological targets.

In recent years, there has been a growing interest in the development of carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active compounds. The compound in question, with its unique substitution pattern, has shown promise in preliminary studies as a potential lead compound for further drug discovery efforts.

The synthesis of tert-butyl N-benzyl-N-(3-hydroxyoxolan-3-yl)methylcarbamate involves a multi-step process that requires precise control over reaction conditions. The use of specialized reagents and catalysts ensures the formation of the desired product with high yield and purity. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm the structural integrity of the compound.

The biological activity of this compound has been evaluated through various in vitro assays. Initial studies have demonstrated that it exhibits inhibitory effects on certain enzymes and receptors, suggesting its potential as an anti-inflammatory or anti-cancer agent. These findings are particularly exciting because they provide a foundation for further investigation into the therapeutic applications of this molecule.

The development of novel pharmaceutical agents often involves the optimization of existing structures to enhance their efficacy and reduce potential side effects. The unique features of tert-butyl N-benzyl-N-(3-hydroxyoxolan-3-yl)methylcarbamate make it an attractive candidate for such optimization efforts. By modifying specific functional groups or introducing new substituents, researchers can fine-tune the biological properties of this compound, leading to more effective therapeutic interventions.

In conclusion, the compound with CAS number 2680861-92-9 and the product name tert-butyl N-benzyl-N-(3-hydroxyoxolan-3-yl)methylcarbamate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structure, synthetic accessibility, and promising biological activity make it a valuable tool for drug discovery and development. Further research is warranted to fully explore its potential applications in medicine.